6-bromo-4-nitro-1H-indole
Overview
Description
6-bromo-4-nitro-1H-indole is a compound that belongs to the class of indoles, which are heterocyclic structures containing a benzene ring fused to a pyrrole ring. The presence of bromo and nitro substituents on the indole skeleton can significantly alter its chemical and physical properties, making it a valuable intermediate for various chemical reactions and potential applications in pharmaceuticals and materials science.
Synthesis Analysis
The synthesis of indole derivatives, including those with bromo and nitro substituents, can be achieved through various methods. One approach is the asymmetric Friedel–Crafts alkylation of indoles with (Z)-1-bromo-1-nitrostyrenes, catalyzed by bis-cyclometalated iridium complexes. This method not only introduces the bromo and nitro groups but also allows for high asymmetric induction, providing chiral indole-containing products that can be further converted into a range of chiral indole building blocks . Another synthetic route involves the bromination of 4-nitro-1,3,4,5-tetrahydrobenz[cd]indoles, which can be derived from indole-3-carboxaldehyde. This process affords useful building blocks for further chemical manipulations .
Molecular Structure Analysis
The molecular structure of bromo-nitroindole derivatives can be characterized by their bond distances and the orientation of substituents. For instance, in the case of 3-substituted 5-nitroindoles, the nitro groups are rotated out of the plane of the indole backbone, which can influence the compound's reactivity and interaction with other molecules . The crystal structure of related indole derivatives, such as ethyl 5-bromo-14b-phenyl-1,6b,8,9,14,14b,15,15a-octahydrochromeno[3',4':2,3]indolizino[8,7-b]indole-15-carboxylate, reveals intermolecular hydrogen bond interactions and C–H···π interactions, which are significant for the stability of the crystal structure .
Chemical Reactions Analysis
Indole derivatives with bromo and nitro groups can undergo various chemical reactions. The presence of these functional groups makes the indole nucleus highly reactive towards nucleophilic substitution, which is a key step in many synthetic pathways. For example, nitroindole-2-carbohydrazides can react with acetyl acetone to yield pyrazolylcarbonyl-nitroindoles, and with CS2/KOH or cyanogen bromide to form oxadiazole derivatives . These reactions demonstrate the versatility of bromo-nitroindole compounds as precursors for the synthesis of a wide array of heterocyclic compounds with potential biological activities.
Physical and Chemical Properties Analysis
The physical and chemical properties of 6-bromo-4-nitro-1H-indole are influenced by the electron-withdrawing effects of the nitro group and the electron-donating effects of the bromo group. These substituents can affect the compound's melting point, solubility, and stability. The nitro group, in particular, is known to increase the acidity of the indole hydrogen, which can lead to increased susceptibility to deprotonation and participation in acid-base reactions. The bromo group, on the other hand, can facilitate electrophilic substitution reactions due to its leaving group ability. The specific properties of 6-bromo-4-nitro-1H-indole would need to be determined experimentally, as they are not detailed in the provided papers.
Safety And Hazards
Future Directions
Indoles are important types of molecules and natural products and play a main role in cell biology . The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years . Therefore, the study and development of indole derivatives like 6-bromo-4-nitro-1H-indole may have promising future directions.
properties
IUPAC Name |
6-bromo-4-nitro-1H-indole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O2/c9-5-3-7-6(1-2-10-7)8(4-5)11(12)13/h1-4,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJCSAZREHRCISJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=C1C(=CC(=C2)Br)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401311931 | |
Record name | 6-Bromo-4-nitro-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401311931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-bromo-4-nitro-1H-indole | |
CAS RN |
885520-50-3 | |
Record name | 6-Bromo-4-nitro-1H-indole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885520-50-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Bromo-4-nitro-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401311931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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